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Compound of Interest

Compound Name: Tembotrione

Cat. No.: B8071742 Get Quote

Introduction
Tembotrione is a post-emergence herbicide used for the control of broadleaf and grass weeds

in crops such as corn and sorghum. Its use necessitates sensitive and reliable analytical

methods to monitor its residue levels in agricultural commodities to ensure food safety and

compliance with regulatory limits. This application note provides a detailed protocol for the

quantification of tembotrione and its primary metabolite, M5 (AE 1417268), in various crop

matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The

method is based on a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

extraction procedure followed by instrumental analysis.

Experimental Workflow
The overall experimental procedure from sample preparation to data acquisition is outlined in

the diagram below.
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Caption: Experimental workflow for the LC-MS/MS analysis of tembotrione.

Experimental Protocols
Reagents and Materials

Tembotrione and M5 (AE 1417268) analytical standards (≥98% purity)

LC-MS grade acetonitrile, methanol, and water

Formic acid (≥98%)

Anhydrous magnesium sulfate (MgSO₄)

Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB) sorbent

QuEChERS extraction tubes (50 mL) and d-SPE tubes (2 mL or 15 mL)

Syringe filters (0.22 µm)

Standard Solution Preparation
Prepare individual stock solutions of tembotrione and M5 in acetonitrile at a concentration of

1000 µg/mL. From these, prepare working standard solutions at appropriate concentrations by

serial dilution with acetonitrile. Matrix-matched calibration standards should be prepared by

spiking blank crop extracts with the working standard solutions to cover the desired calibration

range (e.g., 1-500 µg/L).

Sample Preparation (QuEChERS)
Weigh 10 g of the homogenized crop sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.
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Shake vigorously for 1 minute.

Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

Shake vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE tube containing 150

mg MgSO₄, 50 mg PSA, 50 mg C18, and for highly pigmented matrices like corn straw, 25

mg of GCB can be added.[1]

Vortex for 30 seconds.

Centrifuge at 10,000 rpm for 5 minutes.

Collect the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial

for LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40 °C

Gradient Program:
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Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), with positive/negative switching.

Tembotrione is analyzed in positive mode, and its metabolite M5 in negative mode.[1]

Source Temperature: 500 °C

Ion Spray Voltage: +5500 V (positive), -4500 V (negative)

Curtain Gas: 30 psi

Collision Gas: Nitrogen

Acquisition Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:
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Analyte
Precursor
Ion (m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Declusterin
g Potential
(V)

Collision
Energy (eV)

Tembotrione

(Quantifier)
440.1 312.1 100 80 25

Tembotrione

(Qualifier)
440.1 185.1 100 80 35

M5 (AE

1417268)

(Quantifier)

471.0 343.0 100 -70 -28

M5 (AE

1417268)

(Qualifier)

471.0 215.0 100 -70 -40

*Note: Declustering potential and collision energy values are typical starting points and should

be optimized for the specific instrument used.

Quantitative Data
The following tables summarize the validation data for the LC-MS/MS method for tembotrione
and its metabolite M5 in various crop matrices, compiled from multiple studies.

Table 1: Method Detection and Quantification Limits
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Analyte Crop Matrix LOD (mg/kg) LOQ (mg/kg) Reference

Tembotrione Maize Grain 0.00085 0.01 [2]

Tembotrione Corncob 0.00084 0.01 [2]

Tembotrione Corn Straw 0.00094 0.05 [2]

Tembotrione Corn Oil - 0.002

M5 Maize Grain 0.001 0.01

M5 Corncob 0.00043 0.01

M5 Corn Straw 0.0015 0.05

M5 Corn Oil - 0.002

Table 2: Recovery and Precision Data

Analyte Crop Matrix
Spiking
Level
(mg/kg)

Average
Recovery
(%)

RSD (%) Reference

Tembotrione Maize Grain 0.01, 0.1, 1.0 98 - 107 ≤ 9.3

Tembotrione Corncob 0.01, 0.1, 1.0 98 - 107 ≤ 9.3

Tembotrione Corn Straw 0.05, 0.5, 5.0 98 - 107 ≤ 9.3

Tembotrione Corn 0.01, 0.1, 0.5 73.7 - 110.4 < 15

M5 Maize Grain 0.01, 0.1, 1.0 90 - 108 3.3 - 12.8

M5 Corncob 0.01, 0.1, 1.0 90 - 108 3.3 - 12.8

M5 Corn Straw 0.05, 0.5, 5.0 90 - 108 3.3 - 12.8

M5 Corn 0.01, 0.1, 0.5 73.7 - 110.4 < 15

Conclusion
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The described LC-MS/MS method provides a robust and sensitive approach for the routine

monitoring of tembotrione and its metabolite M5 in various crop matrices. The use of a

modified QuEChERS protocol allows for high-throughput sample preparation with excellent

recoveries and precision. The method achieves low limits of quantification, well below the

maximum residue limits (MRLs) established by many regulatory agencies, making it suitable for

ensuring food safety and facilitating international trade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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